Cas no 2091379-38-1 (1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one
• CAS No: 2091379-38-1
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6079582
• PubChem ID: 131281779
• Update Time: 2025-10-05

1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one
• 1-(5-Bromo-2-methylphenyl)-2,2-difluoroethanone
• EN300-1949080
• DRCCXUOLEBYRFB-UHFFFAOYSA-N
• OCID190091025618
• 2091379-38-1

• Inchi： 1S/C9H7BrF2O/c1-5-2-3-6(10)4-7(5)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： DRCCXUOLEBYRFB-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1C)(=O)C(F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one

Compound CAS No 2091379-38-1: 1-(5-Bromo-2-Methylphenyl)-2,2-Difluoroethan-1-One

The compound with CAS number 2091379-38-1, commonly referred to as 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a fluorinated ketone moiety. The 5-bromo-2-methylphenyl group imparts aromatic stability and introduces electronic effects that can influence the compound's reactivity and bioavailability. Meanwhile, the 2,2-difluoroethan-1-one fragment contributes to the molecule's lipophilicity and potential for forming hydrogen bonds, making it an intriguing candidate for various applications.

Recent studies have highlighted the potential of 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one in drug discovery efforts targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors. The bromine atom in the aromatic ring serves as an electron-withdrawing group, which can enhance the molecule's binding affinity to target proteins. Additionally, the fluorine atoms in the ketone moiety contribute to both steric and electronic effects, further tuning the compound's pharmacokinetic properties.

In terms of synthesis, 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one is typically prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination reactions. The use of transition metal catalysts has been shown to significantly improve reaction yields and selectivity in these processes. For example, palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for constructing the carbon-fluorine bonds required for this compound's synthesis.

The application of CAS No 2091379-38-1 extends beyond pharmaceuticals into materials science, where it has been investigated as a precursor for advanced polymers and coatings. Its ability to undergo various polymerization reactions under controlled conditions makes it a valuable building block for developing high-performance materials with tailored properties such as thermal stability and mechanical strength.

From an environmental standpoint, understanding the degradation pathways of 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light exposure, revealing that the compound undergoes fragmentation reactions that reduce its persistence in aquatic environments.

In conclusion, CAS No 2091379-38-1, or 1-(5-bromo-2-methylphenyl)-2,2-difluoroethan-1-one, represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.